Cas no 866131-46-6 (N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea)

• Product Name: N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea
• CAS No: 866131-46-6
• CID: 4662650
• Update Time: 2025-05-24

N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea

Research Briefing on N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea (CAS: 866131-46-6)

N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea (CAS: 866131-46-6) is a thiourea derivative that has garnered significant attention in recent chemical and biological research due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its quinoxaline moiety, has been investigated for its unique pharmacological properties, including its role as a kinase inhibitor and its interactions with various biological targets. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising candidate for further therapeutic exploration.

Recent research has focused on the synthesis and optimization of N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, facilitating its use in subsequent biological assays. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential in vivo applications. These advancements in synthesis methodologies have paved the way for more extensive preclinical evaluations.

In terms of biological activity, N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea has demonstrated potent inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of JAK2 kinase, a key player in cytokine signaling and cancer progression. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the ATP-binding site of JAK2. These findings suggest potential applications in treating JAK2-associated disorders, such as myeloproliferative neoplasms and autoimmune diseases.

Further investigations into the compound's mechanism of action have revealed its ability to modulate oxidative stress responses. A 2023 study in Free Radical Biology and Medicine demonstrated that N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea acts as a scavenger of reactive oxygen species (ROS) in cellular models of neurodegeneration. The compound's thiourea moiety was identified as critical for its antioxidant properties, offering neuroprotective effects in vitro. These results underscore its potential as a therapeutic agent for oxidative stress-related conditions, including Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea. Pharmacokinetic studies have indicated variable absorption and metabolism profiles across different animal models, necessitating further optimization of its formulation. Additionally, comprehensive toxicity assessments are required to ensure its safety profile. Ongoing research aims to address these gaps, with a focus on developing derivatives with improved pharmacokinetic properties and reduced off-target effects.

In conclusion, N-Methyl-N'-3-(2-quinoxalinyl)phenylthiourea (CAS: 866131-46-6) represents a versatile scaffold with significant potential in drug discovery. Its dual roles as a kinase inhibitor and antioxidant highlight its applicability across multiple therapeutic areas. Future research should prioritize structural optimization, mechanistic studies, and preclinical validation to unlock its full therapeutic potential. The compound's continued development may offer novel treatment options for a range of diseases, from cancer to neurodegenerative disorders.